![molecular formula C15H15NO2S B268641 N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide](/img/structure/B268641.png)
N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide
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Overview
Description
N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide, also known as MPTC, is a synthetic compound that has gained attention for its potential use in scientific research. MPTC belongs to the class of compounds known as cannabinoid receptor agonists, which have been shown to have a range of biological effects.
Mechanism of Action
N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide acts as a cannabinoid receptor agonist, specifically targeting the CB2 receptor. This receptor is primarily expressed in immune cells and has been shown to play a role in the regulation of inflammation and immune responses. By activating this receptor, this compound may have anti-inflammatory and immunomodulatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In addition to its potential anti-inflammatory and immunomodulatory effects, this compound has been shown to have analgesic effects in animal models of pain. It has also been shown to have neuroprotective effects in some studies, suggesting that it may have potential as a therapeutic agent for neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide in lab experiments is that it is a synthetic compound, which allows for precise control over its chemical structure and purity. However, one limitation is that its effects may vary depending on the specific experimental conditions, such as the concentration used and the cell or tissue type being studied.
Future Directions
There are several potential future directions for research on N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide. One area of interest is its potential use as a therapeutic agent for pain and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a neuroprotective agent. Finally, more research is needed to determine the safety and efficacy of this compound in humans, as most studies to date have been conducted in animal models.
Synthesis Methods
N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-bromo-5-(2-methylprop-2-en-1-yl)phenol with thiophene-2-carboxylic acid, followed by treatment with ammonia. Other methods include the use of palladium-catalyzed coupling reactions and the use of microwave irradiation.
Scientific Research Applications
N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}thiophene-2-carboxamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of various conditions, including pain, inflammation, and neurological disorders. This compound has also been studied for its potential use in cancer research, as it has been shown to have anti-tumor effects in some studies.
properties
Molecular Formula |
C15H15NO2S |
---|---|
Molecular Weight |
273.4 g/mol |
IUPAC Name |
N-[2-(2-methylprop-2-enoxy)phenyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C15H15NO2S/c1-11(2)10-18-13-7-4-3-6-12(13)16-15(17)14-8-5-9-19-14/h3-9H,1,10H2,2H3,(H,16,17) |
InChI Key |
QPTNZCXSXWPBFD-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=CC=C1NC(=O)C2=CC=CS2 |
Canonical SMILES |
CC(=C)COC1=CC=CC=C1NC(=O)C2=CC=CS2 |
Origin of Product |
United States |
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